Cas no 84962-78-7 (3-Pentanethiol,2,3-dimethyl-)

• Product Name: 3-Pentanethiol,2,3-dimethyl-
• CAS No: 84962-78-7
• MF: C₇H₁₆S
• MW: 132.266941070557
• CID: 726122
• PubChem ID: 3020257
• Update Time: 2025-04-19

3-Pentanethiol,2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanethiol,2,3-dimethyl-
• 2,3-dimethylpentane-3-thiol

• Inchi： 1S/C7H16S/c1-5-7(4,8)6(2)3/h6,8H,5H2,1-4H3
• InChI Key： PTDKEPLJMRZWRB-UHFFFAOYSA-N
• SMILES： SC(C)(CC)C(C)C

Computed Properties

• Exact Mass: 132.09727168g/mol
• Monoisotopic Mass: 132.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols